Cas no 1803958-70-4 (Methyl 6-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 6-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1803958-70-4
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4837095
• Update Time: 2025-06-13

Methyl 6-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8BrF3INO3/c1-18-8(17)3-6-9(15)7(19-10(12,13)14)2-5(4-11)16-6/h2H,3-4H2,1H3
• InChI Key： LGPIGQGXBSTGRM-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CBr)N=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate

Recent Advances in the Application of Methyl 6-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1803958-70-4) in Chemical Biology and Pharmaceutical Research

Methyl 6-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1803958-70-4) is a highly specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and bromomethyl functional groups, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most significant applications of this compound lies in its role as a key building block for the synthesis of pyridine-based heterocycles. Researchers have leveraged its reactive bromomethyl and iodo substituents to facilitate cross-coupling reactions, enabling the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent EGFR inhibitors, showcasing its potential in oncology drug development.

In addition to its synthetic utility, Methyl 6-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate has been investigated for its physicochemical properties. The trifluoromethoxy group, known for its electron-withdrawing effects, enhances the metabolic stability of derived compounds, making them more suitable for in vivo applications. Recent pharmacokinetic studies have highlighted the improved bioavailability of derivatives synthesized from this intermediate, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters publication.

Another emerging area of research involves the use of this compound in the development of positron emission tomography (PET) tracers. The presence of the iodine atom allows for radioisotope labeling, enabling the tracking of drug distribution and target engagement in preclinical models. A collaborative study between academic and industry researchers, published in ACS Chemical Biology in 2023, detailed the successful incorporation of this compound into a novel PET tracer for imaging neurodegenerative diseases.

Despite its promising applications, challenges remain in the large-scale production and purification of Methyl 6-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as evidenced by a 2024 Organic Process Research & Development article. These technological improvements are expected to facilitate broader adoption of this compound in industrial settings.

In conclusion, Methyl 6-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1803958-70-4) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural features enable diverse applications, from kinase inhibitor development to PET tracer synthesis. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as a critical intermediate in pharmaceutical innovation.